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Compound of Interest

Compound Name: Fmoc-D-Met-OH

Cat. No.: B1141987

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-D-Met-OH (N-a-(9-Fluorenylmethoxycarbonyl)-D-methionine) is a critical building block
in solid-phase peptide synthesis (SPPS) for the introduction of D-methionine residues. As with
any chemical reagent, a thorough understanding of its safety profile and proper handling
procedures is paramount to ensure the well-being of laboratory personnel and the integrity of
research outcomes. This technical guide provides a comprehensive overview of the safety data
for Fmoc-D-Met-OH, compiled from various supplier safety data sheets, to support its safe and
effective use in research and development.

Chemical and Physical Properties

A foundational aspect of safe handling is the knowledge of a substance's physical and chemical
properties. This data is essential for appropriate storage, handling, and emergency response
planning.
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Property Value References
CAS Number 112883-40-6 [1]

Molecular Formula C20H21NO4S [1]

Molecular Weight 371.5 g/mol [11[2]
Appearance White powder [1]

Melting Point 110 - 140 °C [1]

Purity > 98% (HPLC) [1]

Optical Rotation [a]20D = +28 +2° (c=1in DMF)  [1]

Storage Temperature 0-8°C [1]

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication. However, it is noteworthy that the
classification for Fmoc-D-Met-OH can vary between suppliers, indicating potential differences
in impurity profiles or data interpretation.

Hazard Statement Classification Reported Frequency
H335 May cause respiratory irritation  50%

H315 Causes skin irritation 37.5%

H319 Causes serious eye irritation 37.5%

H302 Harmful if swallowed 12.5%

H312 Harmful in contact with skin 12.5%

H332 Harmful if inhaled 12.5%

Note: Percentages indicate the notified classification ratio from companies that provide hazard
codes. Some suppliers also report that the substance does not meet GHS hazard criteria.[2][3]
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Toxicological Data

Comprehensive quantitative toxicological data, such as LD50 (median lethal dose) or LC50
(median lethal concentration), for Fmoc-D-Met-OH is not readily available in the public domain.
The provided hazard statements suggest potential for acute toxicity, skin and eye irritation, and
respiratory irritation.

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling, including the consistent use of appropriate personal
protective equipment, is crucial to minimize exposure risk.

Experimental Protocol: General Handling

e Engineering Controls: Conduct all handling of Fmoc-D-Met-OH powder in a well-ventilated
area, preferably within a chemical fume hood to minimize inhalation of dust particles.[4]

¢ Weighing: When weighing the powder, use an analytical balance within a ventilated
enclosure or fume hood.

o Dissolution: When preparing solutions, slowly add the solid to the solvent to prevent
splashing.

e Hygiene: Wash hands thoroughly after handling and before breaks or leaving the laboratory.

[4]

Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification References

) Safety glasses with side-
Eye/Face Protection _ _ [4]
shields or chemical goggles.

_ _ Chemical-resistant gloves
Skin Protection o [4]
(e.g., nitrile rubber). Lab coat.

For operations generating
) ) dust, a NIOSH-approved N95
Respiratory Protection ) ) ]
respirator or higher is

recommended.

Emergency Procedures

Preparedness for accidental exposure or release is a critical component of laboratory safety.
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o First Aid / Spill Response
Situation References
Measures

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o ) [4]
respiration. Seek medical

attention.

Immediately wash off with
soap and plenty of water.

Skin Contact Remove contaminated [4]
clothing. Seek medical

attention if irritation persists.

Rinse cautiously with water for
several minutes. Remove

Eye Contact contact lenses if present and [4]
easy to do. Continue rinsing.

Seek medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [4]

Rinse mouth with water. Seek

medical attention.

Use water spray, alcohol-
resistant foam, dry chemical,
or carbon dioxide as
Fire extinguishing media. Wear [4]
self-contained breathing
apparatus for firefighting if

necessary.

Wear appropriate PPE. Avoid
dust formation. Sweep up the
) spilled solid and place itin a
Accidental Release ) ] [4]
suitable, closed container for
disposal. Do not let the product

enter drains.
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Storage and Disposal

Proper storage is essential for maintaining the chemical integrity of Fmoc-D-Met-OH, while
appropriate disposal is necessary for environmental protection.

Aspect Recommendation References

Store in a tightly closed
container in a dry and well-
ventilated place.
Storage [1][4]
Recommended storage
temperature is between 0 and

8 °C.

Dispose of waste in
) accordance with local, state,
Disposal ] [5]1[6]
and federal regulations. Do not

dispose of down the drain.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Fmoc-D-Met-OH
from receipt to disposal, highlighting key safety checkpoints.
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Caption: A logical workflow for the safe handling of Fmoc-D-Met-OH.
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Conclusion

While Fmoc-D-Met-OH is an indispensable reagent in peptide chemistry, it necessitates careful
handling due to its potential hazards. By adhering to the guidelines outlined in this technical
guide, researchers, scientists, and drug development professionals can mitigate risks, ensure a
safe laboratory environment, and achieve reliable and reproducible results in their synthetic
endeavors. It is imperative to always consult the most recent and specific Safety Data Sheet
provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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